(±)7-epi Jasmonic Acid
(±)7-epi Jasmonic Acid
(±)-7-epi Jasmonic acid is the major metabolite of the 12-oxo phytodienoic acid pathway of the metabolism of 13(S)-hydroperoxy linolenic acid in plants. Initially synthesized as (+)-7-epi jasmonic acid, this more active and biologically relevant form of the hormone quickly epimerizes to the more stable isomer (−)-7-jasmonic acid. (±)-7-epi Jasmonic acid is a plant growth regulator that activates various signal transduction pathways with both growth promoting and inhibitory functions, perhaps in response to stress.
Brand Name:
Vulcanchem
CAS No.:
62653-85-4
VCID:
VC0163789
InChI:
InChI=1S/C12H18O3/c1-2-3-4-5-10-9(8-12(14)15)6-7-11(10)13/h3-4,9-10H,2,5-8H2,1H3,(H,14,15)/b4-3-/t9-,10+/m1/s1
SMILES:
CCC=CCC1C(CCC1=O)CC(=O)O
Molecular Formula:
C12H18O3
Molecular Weight:
210.27 g/mol
(±)7-epi Jasmonic Acid
CAS No.: 62653-85-4
Reference Standards
VCID: VC0163789
Molecular Formula: C12H18O3
Molecular Weight: 210.27 g/mol
| CAS No. | 62653-85-4 |
|---|---|
| Product Name | (±)7-epi Jasmonic Acid |
| Molecular Formula | C12H18O3 |
| Molecular Weight | 210.27 g/mol |
| IUPAC Name | 2-[(1R,2S)-3-oxo-2-[(Z)-pent-2-enyl]cyclopentyl]acetic acid |
| Standard InChI | InChI=1S/C12H18O3/c1-2-3-4-5-10-9(8-12(14)15)6-7-11(10)13/h3-4,9-10H,2,5-8H2,1H3,(H,14,15)/b4-3-/t9-,10+/m1/s1 |
| Standard InChIKey | ZNJFBWYDHIGLCU-QKMQQOOLSA-N |
| Isomeric SMILES | CC/C=C\C[C@H]1[C@H](CCC1=O)CC(=O)O |
| SMILES | CCC=CCC1C(CCC1=O)CC(=O)O |
| Canonical SMILES | CCC=CCC1C(CCC1=O)CC(=O)O |
| Description | (±)-7-epi Jasmonic acid is the major metabolite of the 12-oxo phytodienoic acid pathway of the metabolism of 13(S)-hydroperoxy linolenic acid in plants. Initially synthesized as (+)-7-epi jasmonic acid, this more active and biologically relevant form of the hormone quickly epimerizes to the more stable isomer (−)-7-jasmonic acid. (±)-7-epi Jasmonic acid is a plant growth regulator that activates various signal transduction pathways with both growth promoting and inhibitory functions, perhaps in response to stress. |
| Synonyms | 2-iso Jasmonic Acid;7-iso Jasmonic Acid |
| Reference | 1.Holbrook, L.,Tung, P.,Ward, K., et al. Importance of the chiral centers of jasmonic acid in the responses of plants. Activities and antagonism between natural and synthetic analogs. Plant Physiology 114, 419-428 (1997). |
| PubChem Compound | 7251183 |
| Last Modified | Nov 11 2021 |
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